Cas no 81401-28-7 (4-Chloro-2,6-dimethyl-5-(prop-2-en-1-yl)pyrimidine)

• Product Name: 4-Chloro-2,6-dimethyl-5-(prop-2-en-1-yl)pyrimidine
• CAS No: 81401-28-7
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 2803046
• PubChem ID: 12860322
• Update Time: 2025-04-21

4-Chloro-2,6-dimethyl-5-(prop-2-en-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 81401-28-7
• SCHEMBL9024724
• 5-allyl-2,4-dimethyl-6-chloropyrimidine
• DTXCID60462509
• 4-Chloro-2,6-dimethyl-5-(prop-2-en-1-yl)pyrimidine
• DTXSID00511702

• Inchi： 1S/C9H11ClN2/c1-4-5-8-6(2)11-7(3)12-9(8)10/h4H,1,5H2,2-3H3
• InChI Key： HRICCAXUSJZGKF-UHFFFAOYSA-N
• SMILES： ClC1=C(CC=C)C(C)=NC(C)=N1

Computed Properties

• Exact Mass: 182.0610761Da
• Monoisotopic Mass: 182.0610761Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.8Ų